Cas no 606082-16-0 (Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI))
![Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) structure](https://www.kuujia.com/scimg/cas/606082-16-0x500.png)
606082-16-0 structure
Product name:Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
- 2-(1-{[4-(Trifluoromethyl)phenyl]sulfonyl}-4-piperidinyl)-1,3-ben zoxazole
- 606082-16-0
- 2-(1-{[4-(Trifluoromethyl)phenyl]sulfonyl}-4-piperidinyl)-1,3-benzoxazole
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- Inchi: InChI=1S/C19H17F3N2O3S/c20-19(21,22)14-5-7-15(8-6-14)28(25,26)24-11-9-13(10-12-24)18-23-16-3-1-2-4-17(16)27-18/h1-8,13H,9-12H2
- InChI Key: GWVUNWCFYGBZKX-UHFFFAOYSA-N
- SMILES: C1CN(CCC1C2=NC3=CC=CC=C3O2)S(=O)(=O)C4=CC=C(C=C4)C(F)(F)F
Computed Properties
- Exact Mass: 410.091
- Monoisotopic Mass: 410.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 71.8Ų
Piperidine, 4-(2-benzoxazolyl)-1-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Related Literature
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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